(2E)-1-(2-Methoxyphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(2-methoxyphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C19H20O5/c1-21-16-8-6-5-7-14(16)15(20)11-9-13-10-12-17(22-2)19(24-4)18(13)23-3/h5-12H,1-4H3/b11-9+
• InChI Key: WWJZMSYOSPYFBZ-PKNBQFBNSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)C=CC(=O)C2=CC=CC=C2OC)OC)OC
• Isomeric SMILES: COC1=C(C(=C(C=C1)/C=C/C(=O)C2=CC=CC=C2OC)OC)OC
• Molecular Formula: C19H20O5
• Molecular Weight: 328.4 g/mol

Description

(2E)-1-(2-Methoxyphenyl)-3-(2,3,4-trimethoxyphenyl)prop-2-en-1-one is a compound belonging to the class of heterocyclic compounds, which are characterized by the presence of at least one heteroatom, such as oxygen, nitrogen, or sulfur, in its ring structure. It is a colorless solid, soluble in most organic solvents, and has a melting point of 197-198°C. This compound has been studied extensively for its potential applications in various scientific fields, such as organic synthesis, medicinal chemistry, and biochemistry.

Scientific Research Applications

• Molecular Structure and Spectroscopic Analysis :

  • The compound's structure was confirmed through IR and X-ray diffraction studies. Vibrational wavenumbers were computed using HF and DFT methods. This analysis is crucial for understanding the compound's molecular interactions and properties (Mary et al., 2015).

• Spectroscopic Characterization and Antimicrobial Study :

  • The synthesized compound was characterized using various spectroscopic techniques and demonstrated moderate antimicrobial activity against selected pathogens (Sadgir et al., 2020).

• Crystal Structure Analysis :

  • Studies on the crystal structure of similar compounds provide insights into their molecular geometry and stability, which is essential for understanding their potential applications (Yathirajan et al., 2007).

• Spectroscopic Properties and Synthesis :

  • Analysis of the spectroscopic properties helps in understanding the electronic structure and potential applications in fields like optoelectronics (Espinoza-Hicks et al., 2012).

• Antioxidant Activity :

  • The antioxidant activity of related compounds was assessed, indicating the potential therapeutic applications of such molecules (Sulpizio et al., 2016).

• Fluorescence Properties :

  • Research into the fluorescence properties of compounds with trimethoxy-substituted positions is vital for developing materials with specific optical characteristics (Suwunwong et al., 2011).

• Nonlinear Optical Studies :

  • Studies of nonlinear optical properties are essential for applications in areas like optical limiting and laser technology (Mathew et al., 2019).